Cas no 4264-35-1 (2-Acetylindole)

2-Acetylindole structure
2-Acetylindole structure
Product Name:2-Acetylindole
CAS No:4264-35-1
MF:C10H9NO
MW:159.184562444687
MDL:MFCD01863329
CID:325144
PubChem ID:589081
Update Time:2025-04-19

2-Acetylindole Chemical and Physical Properties

Names and Identifiers

    • 2-Acetylindole
    • 1-(1H-Indol-2-yl)ethanone
    • Ethanone,1-(1H-indol-2-yl)-
    • 1-(1H-2-indolyl)-1-ethanone
    • 1-(1H-indol-2-yl)ethan-1-one
    • 1-methyl-indol-2-yl-carbaldehyde
    • 2-acetyl-1H-indole
    • AC1LBU87
    • CTK4I6491
    • INDOL-2-YL METHYL KETONE
    • SureCN68771
    • SureCN6981796
    • QXJMCSBBTMVSJS-UHFFFAOYSA-N
    • 1-(1H-Indol-2-yl)ethanone #
    • 1-(1H-indol-2-yl)-1-ethanone
    • BBL029502
    • STK942944
    • SBB083313
    • AB10369
    • AM803894
    • ETHANONE, 1-(1H-INDOL-2-YL)-
    • ST2408503
    • AB00527
    • Q63399136
    • 1-(INDOL-2-YL)ETHANONE
    • AB005
    • CS-W021190
    • BB 0261945
    • FT-0647116
    • AKOS005143055
    • A872846
    • DTXSID30343331
    • SCHEMBL68771
    • MFCD01863329
    • 2-Acetyl indole
    • Nor Hydromorphone
    • Ethanone,1-(1H-indol-2-yl)
    • 4264-35-1
    • EN300-125717
    • FS-3720
    • Z1198159037
    • SCHEMBL6981796
    • (5a)-4,5-Epoxy-3-hydroxymorphinan-6-one; 4,5a-Epoxy-3-hydroxymorphinan-6-one; N-Demethylhydromorphone; Nordihydromorphone; Norhydromorphone;
    • DB-070326
    • ALBB-016902
    • DTXCID90294411
    • MDL： MFCD01863329
    • Inchi： 1S/C10H9NO/c1-7(12)10-6-8-4-2-3-5-9(8)11-10/h2-6,11H,1H3
    • InChI Key： QXJMCSBBTMVSJS-UHFFFAOYSA-N
    • SMILES： O=C(C)C1=CC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 159.06847
  • Monoisotopic Mass: 159.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 32.9

Experimental Properties

  • Melting Point: 154-155°C
  • Boiling Point: 333.9°C at 760 mmHg
  • PSA: 32.86

2-Acetylindole Security Information

2-Acetylindole Pricemore >>

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2-Acetylindole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4264-35-1)2-Acetylindole
Order Number:A872846
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:36
Price ($):257.0/428.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:4264-35-1)2-Acetylindole
A872846
Purity:99%/99%
Quantity:5g/10g
Price ($):257.0/428.0
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